Cas no 134935-08-3 (3'-deoxy-2'-morpholin-4-ylthymidine)
134935-08-3 structure
Product Name:3'-deoxy-2'-morpholin-4-ylthymidine
CAS No:134935-08-3
MF:C14H21N3O5
MW:311.33364367485
CID:1237151
PubChem ID:452799
Update Time:2025-04-20
3'-deoxy-2'-morpholin-4-ylthymidine Chemical and Physical Properties
Names and Identifiers
-
- 3'-deoxy-2'-morpholin-4-ylthymidine
- 1-[(2R,3R,5S)-5-(hydroxymethyl)-3-morpholin-4-yloxolan-2-yl]-5-methylpyrimidine-2,4-dione
- 1-[(2R,3R,5S)-5-(hydroxymethyl)-3-morpholino-tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
- Uridine, 2',3'-dideoxy-5-methyl-2'-(4-morpholinyl)-
- DTXSID50159138
- 2'-Morpholino-dT
- 2'-Morpholino-3'-deoxythymidine
- 134935-08-3
-
- Inchi: 1S/C14H21N3O5/c1-9-7-17(14(20)15-12(9)19)13-11(6-10(8-18)22-13)16-2-4-21-5-3-16/h7,10-11,13,18H,2-6,8H2,1H3,(H,15,19,20)/t10-,11+,13+/m0/s1
- InChI Key: GXAYXOGZJSUNEH-DMDPSCGWSA-N
- SMILES: O1[C@H](CO)C[C@H]([C@@H]1N1C(NC(C(C)=C1)=O)=O)N1CCOCC1
Computed Properties
- Exact Mass: 311.14823
- Monoisotopic Mass: 311.148
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 489
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _1.1
- Topological Polar Surface Area: 91.3Ų
Experimental Properties
- Density: 1.341
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.568
- PSA: 91.34
3'-deoxy-2'-morpholin-4-ylthymidine Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
134935-08-3 (3'-deoxy-2'-morpholin-4-ylthymidine) Related Products
- 36396-41-5(1-(2-Amino-2-deoxyhexopyranosyl)-4-hydroxy-5-methylpyrimidin-2(1H)-one)
- 119753-64-9(Uridine,2',3'-dideoxy-2'-(1-pyrrolidinyl)- (9CI))
- 123533-11-9(Thymidine,3'-deoxy-3'-(formylamino)- (9CI))
- 119753-66-1(Uridine,2',3'-dideoxy-2'-(4-morpholinyl)- (9CI))
- 119753-65-0(Uridine,2',3'-dideoxy-2'-(1-piperidinyl)- (9CI))
- 134935-14-1(Uridine,2',3'-dideoxy-2'-(hexahydro-3,3,5-trimethyl-1H-azepin-1-yl)-5-methyl- (9CI))
- 141039-00-1(Thymidine,3'-deoxy-3'-(methylamino)- (9CI))
- 70465-85-9(3'-Deoxy-3'-acetamido-thymidine)
- 132149-29-2(3'-deoxy-3'-(propanoylamino)thymidine)
- 132149-30-5(3'-(butanoylamino)-3'-deoxythymidine)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent